Cas no 1923069-30-0 ((4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride)

(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride is a halogenated aromatic amine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability for synthetic applications. The presence of both chloro and trifluoromethoxy groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt form improves handling and solubility in polar solvents, facilitating downstream reactions. Its structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry, where such motifs are sought after for their potential bioactivity. The compound’s well-defined purity and consistent performance ensure reliable results in research and industrial processes.

(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride structure

1923069-30-0 structure

Product Name:(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride

CAS No:1923069-30-0

MF:C₈H₈Cl₂F₃NO

MW:262.05643081665

CID:5713282

PubChem ID:72698818

Update Time:2025-06-29

(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-2-(trifluoromethoxy)phenyl)methanaminehydrochloride
- SB81901
- (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride
- (4-CHLORO-2-(TRIFLUOROMETHOXY)PHENYL)METHANAMINE HCL
- 1923069-30-0
- Inchi： 1S/C8H7ClF3NO.ClH/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12;/h1-3H,4,13H2;1H
- InChI Key： RKOJECZXXMIJBL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CN)=C(C=1)OC(F)(F)F.Cl

Computed Properties

Exact Mass: 260.9935038g/mol
Monoisotopic Mass: 260.9935038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12100923-1g	(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride	1923069-30-0	97%	1g	$709	2024-07-24

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Additional information on (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride

Introduction to (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride (CAS No. 1923069-30-0)

(4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride, with the CAS number 1923069-30-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry. The structural features of this molecule, particularly the presence of a chloro substituent at the para position and a trifluoromethoxy group at the ortho position on the phenyl ring, contribute to its unique chemical and biological properties.

The synthesis of (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride involves a series of well-defined chemical transformations that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the functionalization of a suitable precursor, often involving nucleophilic aromatic substitution reactions to introduce the chloro and trifluoromethoxy groups. These steps require careful control of reaction conditions to ensure high yield and purity, which are crucial for subsequent applications in drug development.

In recent years, there has been growing interest in the exploration of phenyl derivatives as potential therapeutic agents. The structural motif present in (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride has shown promise in various pharmacological assays. Notably, studies have indicated that compounds with similar structural features may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. This has prompted researchers to investigate its potential as a lead compound for the development of novel drugs.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceuticals. This improved solubility facilitates its use in various biological assays and clinical trials, where bioavailability and drug delivery are paramount considerations. The compound's stability under different storage conditions is also an important aspect that has been thoroughly evaluated during its development.

Recent advancements in computational chemistry have enabled more efficient virtual screening methods to identify potential drug candidates. (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride has been subjected to molecular docking studies to evaluate its interaction with target proteins. These studies have provided valuable insights into its binding affinity and mode of action, which are essential for understanding its pharmacological effects. The results from these simulations have guided further optimization efforts aimed at enhancing its therapeutic potential.

The role of fluorine atoms in pharmaceutical molecules cannot be overstated. The presence of a trifluoromethoxy group in this compound imparts unique electronic properties that can influence its metabolic stability and binding interactions. This has led to increased interest in fluorinated aromatic compounds as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The synthesis and characterization of (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride continue to contribute valuable data to this growing field.

In conclusion, (4-Chloro-2-(trifluoromethoxy)phenyl)methanamine hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery and development of new therapeutic agents.